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Compound of Interest

Compound Name: t-Butyl 6-hydroxyhexanoate

Cat. No.: B022626 Get Quote

Introduction

t-Butyl 6-hydroxyhexanoate (CAS Number: 73839-20-0) is a valuable aliphatic ester utilized

by researchers and drug development professionals as a linker molecule. Its structure

incorporates a terminal hydroxyl group amenable to further chemical modification and a t-butyl

ester, which can be deprotected under acidic conditions. This guide provides a consolidated

overview of the available safety information for t-butyl 6-hydroxyhexanoate, intended to

support its safe handling and use in a laboratory setting.

While a comprehensive Safety Data Sheet (SDS) with detailed experimental data is not publicly

available through standard searches, this document synthesizes the consistently reported

hazard information from various chemical suppliers.

Chemical and Physical Properties
Detailed experimental data for the physical and chemical properties of t-butyl 6-
hydroxyhexanoate are not consistently available across public domains. The following table

includes information that has been noted, but it should be treated as indicative rather than

definitive without a complete SDS.
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Property Value Source

Molecular Formula C₁₀H₂₀O₃ -

Molecular Weight 188.26 g/mol -

CAS Number 73839-20-0 -

Physical Form Liquid --INVALID-LINK--

Boiling Point 246.8 °C at 760 mmHg Not specified in a formal SDS

Density 0.967 g/cm³ Not specified in a formal SDS

Flash Point 90.8 °C Not specified in a formal SDS

Note: The boiling point, density, and flash point are cited from a chemical information

aggregator and have not been formally verified through a publicly accessible SDS.

Hazard Identification and GHS Classification
Multiple suppliers consistently classify t-butyl 6-hydroxyhexanoate under the Globally

Harmonized System (GHS) with the following hazard statements:

GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation

Signal Word:Warning

GHS Pictogram:

alt text
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Precautionary Measures and Safe Handling
The following precautionary statements are consistently associated with t-butyl 6-
hydroxyhexanoate and provide a framework for its safe handling.

Prevention
Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

Response
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Statement Description

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302 + P352 IF ON SKIN: Wash with plenty of water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P332 + P313
If skin irritation occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P362 + P364
Take off contaminated clothing and wash it

before reuse.

Storage
Statement Description

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

Disposal
Statement Description

P501
Dispose of contents/container to an approved

waste disposal plant.
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Toxicological Information
Quantitative toxicological data, such as LD50 (median lethal dose) values for oral, dermal, or

inhalation routes, are not available in the publicly accessible information for t-butyl 6-
hydroxyhexanoate. The GHS classification of "Acute Toxicity, Oral (Category 4)" indicates that

it is harmful if swallowed, but specific toxicity values are not provided.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented (e.g., skin

irritation studies, eye irritation studies) are not available in the public domain. These protocols

are typically found within the full SDS provided by the manufacturer, which could not be

located.

Logical Workflow for Handling t-Butyl 6-
hydroxyhexanoate
The following diagram illustrates a logical workflow for the safe handling of t-butyl 6-
hydroxyhexanoate based on the available safety information.
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Safe Handling Workflow for t-Butyl 6-hydroxyhexanoate

Preparation

Handling

Post-Handling & Emergency

Consult SDS
(if available)

Review GHS Hazards:
- Harmful if swallowed (H302)

- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Don Personal Protective Equipment (PPE):
- Safety glasses/goggles

- Chemical-resistant gloves
- Lab coat

Ensure proper ventilation:
- Fume hood

Avoid inhalation of vapors

Proceed with experiment

Avoid contact with skin and eyes

Do not eat, drink, or smoke

Wash hands and skin
thoroughly after handling

After experiment

Store in a cool, well-ventilated,
locked area in a tightly closed container

In case of exposure,
follow first aid measures

(P301, P302, P304, P305)

Dispose of waste according to
local regulations (P501)

Click to download full resolution via product page

Caption: Logical workflow for handling t-Butyl 6-hydroxyhexanoate.
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Disclaimer: This guide is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS) provided by

the manufacturer. Researchers should always consult the most up-to-date SDS for any

chemical before use and adhere to all institutional and regulatory safety protocols.

To cite this document: BenchChem. [t-Butyl 6-hydroxyhexanoate: A Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022626#t-butyl-6-hydroxyhexanoate-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b022626#t-butyl-6-hydroxyhexanoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b022626#t-butyl-6-hydroxyhexanoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b022626#t-butyl-6-hydroxyhexanoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b022626#t-butyl-6-hydroxyhexanoate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022626?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

